Cas no 1311255-11-4 ((R)-2-(Pyrrolidin-2-YL)-3H-imidazo[4,5-C]pyridine)

• Product Name: (R)-2-(Pyrrolidin-2-YL)-3H-imidazo[4,5-C]pyridine
• CAS No: 1311255-11-4
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 4827663
• Update Time: 2025-11-02

(R)-2-(Pyrrolidin-2-YL)-3H-imidazo[4,5-C]pyridine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(PYRROLIDIN-2-YL)-3H-IMIDAZO[4,5-C]PYRIDINE
• (R)-2-(Pyrrolidin-2-YL)-3H-imidazo[4,5-C]pyridine

• Inchi： 1S/C10H12N4/c1-2-8(12-4-1)10-13-7-3-5-11-6-9(7)14-10/h3,5-6,8,12H,1-2,4H2,(H,13,14)/t8-/m1/s1
• InChI Key： WQILXFBGCXWLKS-MRVPVSSYSA-N
• SMILES： N1CCC[C@@H]1C1=NC2C=CN=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• XLogP3: 0.3
• Topological Polar Surface Area: 53.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on (R)-2-(Pyrrolidin-2-YL)-3H-imidazo[4,5-C]pyridine

Comprehensive Overview of (R)-2-(Pyrrolidin-2-YL)-3H-imidazo[4,5-C]pyridine (CAS No. 1311255-11-4): Structure, Applications, and Research Insights

The compound (R)-2-(Pyrrolidin-2-YL)-3H-imidazo[4,5-C]pyridine (CAS No. 1311255-11-4) is a chiral heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, featuring an imidazo[4,5-C]pyridine core fused with a pyrrolidine ring, makes it a versatile scaffold for designing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeting protein-protein interactions for therapeutic development.

In recent years, the demand for chiral building blocks like (R)-2-(Pyrrolidin-2-YL)-3H-imidazo[4,5-C]pyridine has surged due to their role in asymmetric synthesis. The enantioselective nature of this compound is critical for developing drugs with improved efficacy and reduced side effects—a hot topic in precision medicine. Its CAS No. 1311255-11-4 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

The structural motif of imidazo[4,5-C]pyridine is known for its electron-rich properties, enabling interactions with biological targets such as DNA or enzyme active sites. This has led to explorations in anticancer and antiviral applications, though specific claims require further validation. The pyrrolidine moiety enhances solubility and bioavailability, addressing common challenges in drug-likeness optimization—a key focus in AI-driven drug discovery platforms.

From a synthetic perspective, CAS No. 1311255-11-4 is often discussed in the context of transition-metal catalysis and photoredox chemistry, which are trending methodologies for constructing complex heterocycles. Its R-configuration also makes it valuable for studying stereoselective reactions, a recurring theme in organic chemistry forums and patent literature.

Environmental and regulatory considerations are increasingly shaping research around such compounds. While (R)-2-(Pyrrolidin-2-YL)-3H-imidazo[4,5-C]pyridine is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste—a priority for sustainable pharmaceutical manufacturing. This aligns with broader industry shifts toward ESG compliance.

In summary, CAS No. 1311255-11-4 represents a compelling case study at the intersection of structural diversity, therapeutic potential, and synthetic innovation. Its applications span from hit-to-lead optimization to probing biological pathways, making it a recurring subject in both academic publications and biotech investment analyses.